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Compound of Interest

Compound Name: 3-Methyl-3-hexanol

Cat. No.: B1585239

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Methyl-3-hexanol
as a fragrance component. Due to the limited availability of specific quantitative data for this
exact molecule, this document presents an inferred olfactory profile based on structurally
related compounds and outlines detailed protocols for its sensory and performance evaluation.

Chemical and Olfactory Profile of 3-Methyl-3-
hexanol

3-Methyl-3-hexanol is a tertiary heptanol with a subtle and complex odor profile. As a
branched aliphatic alcohol, its scent is influenced by both the hydroxyl group and the alkyl
chain arrangement.

1.1. Chemical Properties
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Property Value Source
Chemical Name 3-Methyl-3-hexanol N/A
Synonyms Methylethylpropyl carbinol N/A
CAS Number 597-96-6 N/A
Molecular Formula C7H160 N/A
Molecular Weight 116.20 g/mol N/A
Appearance Colorless liquid N/A

Soluble in ethanol and other
Solubility common organic solvents. N/A

Limited solubility in water.

1.2. Inferred Olfactory Profile

The following table summarizes the estimated olfactory characteristics of 3-Methyl-3-hexanol,
based on data from analogous C6 and C7 alcohols. It is crucial to note that these are predictive
values and require experimental validation.
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Parameter Estimated . Basis of Inference
Valuel/Descriptor
Green, Herbal, Fruity, Woody, Based on the profiles of 1-
Odor Type with a subtle Mellow and Waxy  hexanol and other branched
nuance. heptanols.[1][2]
Inferred from the 5.2 ppm
Odor Threshold 1-10 ppm (in 10% aqueous threshold of 1-hexanol.[3] The
ethanol solution) tertiary and branched structure
may slightly alter this value.
As a C7 alcohol, its volatility is
expected to be lower than
Volatility Medium smaller alcohols, contributing
to its role as a middle note in a
fragrance.
Estimated based on its
molecular weight and likely
Substantivity Moderate vapor pressure. Higher than

top notes but lower than heavy

base notes.

Experimental Protocols for Fragrance Evaluation

The following protocols are designed to be adaptable for the comprehensive evaluation of 3-

Methyl-3-hexanol as a fragrance ingredient.

2.1. Protocol for Sensory Evaluation: Descriptive Olfactory Profiling

Objective: To qualitatively and quantitatively characterize the odor profile of 3-Methyl-3-

hexanol.

Materials:

o 3-Methyl-3-hexanol (high purity, >98%)

e Odorless solvent (e.g., Diethyl Phthalate - DEP, Ethanol 95%)
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e Glass beakers and stirring rods

¢ Volumetric flasks and pipettes

o Standard fragrance smelling strips (blotters)

 Blotter holders

e Apanel of at least 5-10 trained sensory analysts

e Odor-free evaluation room with controlled temperature and humidity
Procedure:

e Sample Preparation:

o Prepare a 10% solution of 3-Methyl-3-hexanol in the chosen solvent (e.g., 1g of 3-
Methyl-3-hexanol in 9g of DEP).

o Allow the solution to equilibrate for at least 24 hours in a sealed, dark glass bottle.
 Blotter Dipping:

o Dip the smelling strips into the 10% solution to a depth of 1 cm.

o Remove the strip and allow the excess to drip off.

o Place the blotter in a holder.
e Sensory Evaluation:

o Initial Evaluation (Top Notes): Immediately after dipping, present the blotter to the
panelists. Ask them to describe the initial odor characteristics.

o Evaporation Study (Middle and Base Notes): Evaluate the scent from the blotter at regular
intervals (e.g., 15 min, 1 hour, 4 hours, 24 hours) to assess the evolution of the odor
profile.
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o Data Collection: Panelists should independently record their perception of various odor
descriptors (e.g., green, fruity, woody, floral, etc.) and their intensity on a labeled
magnitude scale (e.g., 0 = not perceptible, 10 = very strong).

2.2. Protocol for Odor Threshold Determination

Objective: To determine the concentration at which the odor of 3-Methyl-3-hexanol is
detectable by a sensory panel.

Materials:

o Serial dilutions of 3-Methyl-3-hexanol in a suitable solvent (e.g., 10% aqueous ethanol).
e Triangle test cups or vials.

o Apanel of at least 15-20 screened and trained panelists.

Procedure:

o Sample Preparation: Prepare a series of dilutions of 3-Methyl-3-hexanol in 10% aqueous
ethanol, ranging from a concentration expected to be well above the threshold to one
expected to be below (e.g., 100 ppm, 50 ppm, 25 ppm, 10 ppm, 5 ppm, 1 ppm, 0.5 ppm, 0.1
ppm).

e Triangle Test:

o For each concentration, present three samples to each panelist: two are blanks (solvent
only), and one contains the 3-Methyl-3-hexanol dilution. The order of presentation should
be randomized for each panelist.

o Ask the panelist to identify the "odd" sample.

o Data Analysis: The odor threshold is typically defined as the concentration at which 50% of
the panel can correctly identify the odd sample. This can be calculated using statistical
methods such as the geometric mean of the last concentration detected by each panelist.

2.3. Protocol for Substantivity on Fabric
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Objective: To evaluate the longevity and odor profile of 3-Methyl-3-hexanol on a textile
substrate.

Materials:

1% solution of 3-Methyl-3-hexanol in ethanol.

Standardized cotton swatches (e.g., 5x5 cm).

Micropipette.

Odor-free line for drying.

Sensory panel.
Procedure:

o Sample Application: Apply a precise amount (e.g., 100 pL) of the 1% 3-Methyl-3-hexanol
solution evenly onto the center of a cotton swatch.

e Drying: Hang the swatch on an odor-free line in a well-ventilated, controlled environment.
e Sensory Evaluation:
o Evaluate the odor of the dry swatch at regular intervals (e.g., 1, 4, 8, 24, and 48 hours).

o Panelists should rate the odor intensity on a predefined scale and provide descriptive
terms for the perceived scent.

o Data Analysis: Plot the average intensity ratings over time to create a substantivity curve.
This provides a visual representation of the fragrance's longevity on the fabric.

Visualization of Key Concepts
3.1. Chemical Structure of 3-Methyl-3-hexanol
Caption: Chemical structure of 3-Methyl-3-hexanol.

3.2. Experimental Workflow for Fragrance Ingredient Evaluation
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Caption: A typical workflow for the evaluation of a new fragrance ingredient.

3.3. Simplified Olfactory Signaling Pathway
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Caption: A simplified diagram of the olfactory signal transduction cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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